Cas no 93164-30-8 (Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester)

• Product Name: Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester
• CAS No: 93164-30-8
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 752828
• PubChem ID: 14774131
• Update Time: 2025-04-19

Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester
• diethyl 2-(2-methylphenoxy)pentanedioate
• ethyl 4-carbethoxy-4-(2-methylphenoxy)butyrate
• 93164-30-8
• SCHEMBL6582139
• DTXSID20563884
• RJCLWJRANDFSKD-UHFFFAOYSA-N

• Inchi： 1S/C16H22O5/c1-4-19-15(17)11-10-14(16(18)20-5-2)21-13-9-7-6-8-12(13)3/h6-9,14H,4-5,10-11H2,1-3H3
• InChI Key： RJCLWJRANDFSKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C(C(=O)OCC)CCC(=O)OCC

Computed Properties

• Exact Mass: 294.14672380g/mol
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų